Cas no 17771-34-5 (1-(5-chloropyridin-2-yl)-3-methylurea)

• Product Name: 1-(5-chloropyridin-2-yl)-3-methylurea
• CAS No: 17771-34-5
• MF: C₇H₈ClN₃O
• MW: 185.610919952393
• CID: 906551
• PubChem ID: 99418
• Update Time: 2025-04-19

1-(5-chloropyridin-2-yl)-3-methylurea Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloropyridin-2-yl)-3-methylurea
• 1-(5-Chloro-2-pyridinyl)-3-methylurea
• 1-(5-Chloro-2-pyridyl)-3-methylurea
• 1-Methyl-3-(5-chlor-2-pyridyl)-harnstoff
• AC1L40VO
• AC1Q5NVR
• BRN 0390229
• KST-1B1176
• NSC222504
• Urea, 1-(5-chloro-2-pyridyl)-3-methyl-
• 17771-34-5
• N-(5-Chloro-2-pyridinyl)-N'-methylurea
• 96VSF6EW2Z
• DTXSID20170370
• 1-(5-chloro-2-pyridyl)-3-methyl-urea
• NSC 222504
• NSC-222504
• N-(5-CHLORO-PYRIDIN-2-YL)-N'-METHYL-UREA

• Inchi： 1S/C7H8ClN3O/c1-9-7(12)11-6-3-2-5(8)4-10-6/h2-4H,1H3,(H2,9,10,11,12)
• InChI Key： GRPWTVWAOMIJHR-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1)NC(NC)=O

Computed Properties

• Exact Mass: 185.03574
• Monoisotopic Mass: 185.0355896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 54Ų

Experimental Properties

• PSA: 54.02
• LogP: 1.95020